N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C20H20ClNO6S/c1-26-17-10-13(11-18(27-2)19(17)28-3)20(23)22(15-6-4-14(21)5-7-15)16-8-9-29(24,25)12-16/h4-11,16H,12H2,1-3H3
• InChI Key: BAADEIVTBPAWJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H20ClNO6S
• Molecular Weight: 437.9 g/mol
• CAS No.: 863007-38-9

Description

The compound N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide is a structurally complex benzamide derivative featuring three key components:

• A 4-chlorophenyl group, which enhances lipophilicity and may influence binding affinity.
• A 1,1-dioxido-2,3-dihydrothiophen-3-yl moiety, a sulfone-containing heterocycle that introduces conformational rigidity and polarity.

The sulfone group likely arises from oxidation of a thiophene precursor.

Biological Activity

N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide is a complex organic compound that has garnered attention due to its potential biological activities. This compound features a unique structure that includes a chlorophenyl group and a thiophene derivative, which contribute to its pharmacological properties. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and drug development.

Chemical Structure and Properties

The molecular formula of N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide is $C_{16}H_{16}ClN_{2}O_{4}S$, with a molecular weight of approximately 377.84 g/mol. The compound's structure can be represented as follows:

$$\text{Structure }\text{N 4 chlorophenyl N 1 1 dioxido 2 3 dihydrothiophen 3 yl 3 4 5 trimethoxybenzamide}$$

Biological Activity

Research indicates that this compound exhibits significant biological activities:

• Neuropharmacological Effects :
  • It has been studied for its interactions with dopamine D(4) receptors, which are implicated in various neurological disorders. Compounds similar to N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide have shown potential as selective ligands for these receptors .
  • The modification of its structure can influence its affinity and selectivity towards specific biological targets .
• Anticancer Potential :
  • The benzanilide core present in the compound is recognized for its anticancer properties. Benzanilides have been associated with the inhibition of various kinases involved in cancer progression .
  • Studies suggest that compounds derived from this class can act as effective inhibitors of cancer cell proliferation .

Research Findings and Case Studies

Several studies have highlighted the biological activity of this compound:

Table 1: Summary of Biological Activities

Biological Activity	Description	Reference
Dopamine D(4) Receptor Interaction	Potential selective ligand for neuropharmacological applications
Anticancer Activity	Inhibition of cancer cell proliferation
Kinase Inhibition	Effective against various kinases involved in cancer

Case Study: Neuropharmacological Research

A study published in a peer-reviewed journal explored the interaction of structurally similar compounds with dopamine receptors. It was found that modifications in the thiophene moiety significantly affected receptor binding affinity. This suggests that N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide may serve as a lead compound for developing new neuropharmacological agents .

Case Study: Anticancer Efficacy

Another research effort focused on the anticancer properties of benzanilide derivatives. The study demonstrated that compounds with similar structural motifs could inhibit cell growth in various cancer lines. This establishes a precedent for further investigation into the anticancer potential of N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound’s uniqueness lies in its combination of the sulfone-dihydrothiophene and 3,4,5-trimethoxybenzamide groups. Key structural analogs and their distinguishing features include:

Compound Name	Key Structural Differences	Melting Point (°C)	Yield (%)	Reference
N-(4-Bromophenyl)-3,4,5-trimethoxybenzamide (I)	Lacks sulfone-dihydrothiophene; simpler phenylamide	Not reported	Not reported
N-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide	Thiazole ring replaces sulfone-dihydrothiophene	Not reported	Not reported
N-(4-Cyanophenyl)-3,4,5-trimethoxybenzamide	Cyano substituent instead of sulfone-dihydrothiophene	Not reported	Not reported
N-(1,1-Dioxido-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(p-tolyl)benzamide	Fluorine and p-tolyl groups replace 4-chlorophenyl and trimethoxybenzamide	Not reported	Not reported
N-(3-(4-Chlorophenylamino)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl)-3,4,5-trimethoxybenzamide (2b)	Furan and enamine substituents instead of sulfone-dihydrothiophene	241–243	50.89

Physicochemical Properties

• Molecular Weight: Estimated ~450–470 g/mol (based on formula C23H21ClNO5S).
• Polarity: The sulfone group increases hydrophilicity compared to non-sulfonated analogs (e.g., ).
• Thermal Stability : Analogous sulfone-containing compounds () show melting points between 200–250°C, suggesting moderate stability.

Data Tables

Table 2: Melting Points of Analogous Compounds

Compound Type	Melting Range (°C)	Reference
Furan-based enamines (4a–d)	214–251
Chlorophenyl-furan hybrids (2a–c)	241–263
Sulfone-dihydrothiophenes	209–211 (e.g., 6a)

Q & A

Q. What methodological refinements are needed when crystallographic R-factors exceed acceptable thresholds?

• Answer :
• Data quality : Ensure high-resolution data (≤1.0 Å) by optimizing crystal growth (e.g., vapor diffusion).
• Model adjustments : Refine anisotropic displacement parameters (ADPs) or include hydrogen atoms in riding positions using SHELXL .